Cas no 2035001-63-7 ((2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one)

• Product Name: (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one
• CAS No: 2035001-63-7
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 5355611
• Update Time: 2025-06-27

(2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)but-2-en-1-one
• (E)-1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]but-2-en-1-one
• (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one

• Inchi： 1S/C13H17N3O3/c1-3-4-13(17)16-6-5-10(9-16)19-12-8-14-7-11(15-12)18-2/h3-4,7-8,10H,5-6,9H2,1-2H3/b4-3+
• InChI Key： ZJKZPALDJPFFDE-ONEGZZNKSA-N
• SMILES： O(C1C=NC=C(N=1)OC)C1CN(C(/C=C/C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• XLogP3: 0.9
• Topological Polar Surface Area: 64.599

Additional information on (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one

Compound Introduction: (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one (CAS No. 2035001-63-7)

CAS No. 2035001-63-7 refers to a specialized organic compound with the molecular formula (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a but-2-enone moiety combined with a pyrrolidine ring and a 6-methoxypyrazine substituent suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The (2E)-configuration of the butenone group imparts specific electronic and steric properties to the molecule, which can influence its binding affinity and selectivity. The 6-methoxypyrazine moiety is particularly noteworthy, as pyrazine derivatives are widely recognized for their role in medicinal chemistry. Pyrazines often serve as key pharmacophores in small molecule drugs, exhibiting activities ranging from antiviral to anticancer effects. The methoxy group further modulates the electronic properties of the pyrazine ring, potentially enhancing solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, making compounds like (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one valuable for virtual screening campaigns. The combination of computational methods with experimental validation has accelerated the discovery process in pharmaceutical research. Studies have shown that molecules containing both pyrrolidine and pyrazine moieties can exhibit potent activity against various enzymes and receptors, including those implicated in inflammatory diseases and cancer.

The pyrrolidine ring is another critical structural feature that contributes to the compound's potential bioactivity. Pyrrolidine derivatives are known to interact with biological targets such as kinases, proteases, and ion channels. The flexibility of the pyrrolidine scaffold allows for optimal positioning of functional groups, enhancing binding interactions. In particular, the 3-(6-methoxypyrazin-2-yl)oxy substituent introduces a hydroxyl linkage that can form hydrogen bonds with polar residues in protein targets, further improving affinity.

In light of current research trends, this compound aligns well with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets, offering advantages such as enhanced efficacy and reduced side effects. The structural framework of (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one suggests its potential as an MTDL by integrating multiple pharmacophoric elements into a single molecule.

Experimental investigations have begun to explore the pharmacological profile of this compound. Preliminary studies indicate that it exhibits notable activity against certain enzymatic targets, particularly those involved in metabolic pathways relevant to inflammation and oxidative stress. These findings are consistent with emerging evidence suggesting that modulating such pathways can lead to therapeutic benefits in chronic diseases.

The synthesis of this compound involves multi-step organic transformations, highlighting its complexity and synthetic challenge. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring suitability for downstream applications such as pharmacological testing. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate core structure of the molecule.

The chemical diversity introduced by the butenone group, pyrrolidine ring, and 6-methoxypyrazine substituent provides a rich scaffold for derivatization, allowing researchers to fine-tune properties such as potency, selectivity, and pharmacokinetic profiles. This flexibility is crucial for optimizing lead compounds into viable drug candidates.

Future research directions may focus on exploring analogs of this compound to identify more potent or selective derivatives. Structure-based drug design (SBDD) approaches could be particularly useful in this context, leveraging high-resolution crystal structures of protein targets to guide rational modifications.

The integration of machine learning models into drug discovery pipelines has also shown promise for accelerating the development process. These models can predict binding affinities and other physicochemical properties, enabling rapid screening of large compound libraries like that containing (2E)-1-{3-[(6-methoxypyrazin-2 - yl)oxy]pyrrolidin - 1 - yl}but - 2 - en - 1 - one.

In summary,(2E)-1-{3-[(6-methoxypyrazin - 2 - yl)oxy]pyrrolidin - 1 - yl}but - 2 - en - 1 - one (CAS No. 2035001 - 63 - 7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for exploring new therapeutic avenues, particularly in areas such as inflammation modulation and oncology.